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Compound of Interest

Compound Name: Cyclopentyl hexanoate

Cat. No.: B8742183

Cyclopentyl hexanoate is an ester characterized by its fruity aroma. While not classified as
acutely toxic, its disposal requires careful consideration due to its potential environmental
impact and its properties as an organic solvent. A thorough understanding of its chemical and
physical characteristics is the foundation for safe handling and disposal.

Property Value Source
Molecular Formula C11H2002 PubChem[1]
Molecular Weight 184.27 g/mol PubChem[1]
Appearance Colorless liquid (presumed) General ester properties
Solubility Insoluble in water Chem-Supply
N ) ~226 °C (estimated for similar
Boiling Point PENTYL HEXANOATE][2]
esters)

_ Not available, but presumed _
Flash Point ) General ester properties
combustible

Note: Specific experimental data for cyclopentyl hexanoate is limited. Properties are inferred
from structurally similar compounds and general chemical principles.
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Core Principles of Cyclopentyl Hexanoate Waste
Management

The disposal of cyclopentyl hexanoate is governed by the overarching principles of
hazardous waste management as outlined by regulatory bodies such as the U.S.
Environmental Protection Agency (EPA). The primary tenets are:

Waste Identification and Classification: Correctly identifying the waste stream is the critical
first step.[3]

Segregation: Never mix incompatible waste streams.[4]

Containment: Use appropriate, clearly labeled containers.

Professional Disposal: Engage a licensed waste disposal service for final removal.[3]

Step-by-Step Disposal Protocol for Cyclopentyl
Hexanoate

This protocol is designed to provide clear, actionable steps for researchers.

Part 1: Imnmediate Handling and Segregation at the Point
of Generation

o Personal Protective Equipment (PPE): Before handling cyclopentyl hexanoate waste, at a
minimum, wear:

o Nitrile gloves
o Safety glasses with side shields or goggles
o Alab coat

» Waste Collection:

o Collect all waste cyclopentyl hexanoate, including contaminated consumables (e.qg.,
pipette tips, wipes), in a designated, leak-proof container.
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o The container must be chemically compatible with organic solvents. A high-density
polyethylene (HDPE) or glass container with a secure screw cap is recommended.[5]

o Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[5]
e Labeling:
o Immediately label the waste container with the words "Hazardous Waste."[4][6]

o The label must include:

The full chemical name: "Cyclopentyl Hexanoate" (no abbreviations or formulas).[4]

The associated hazards (e.g., "Combustible Liquid,” "Environmental Hazard").

The date of accumulation (when the first drop of waste was added).[4]

The name of the principal investigator or laboratory.

Part 2: Storage in a Satellite Accumulation Area (SAA)

o Designate an SAA: Establish a designated Satellite Accumulation Area within the laboratory
where the waste is generated.[4] This area must be under the direct control of laboratory
personnel.

e Segregation in SAA:

o Store the cyclopentyl hexanoate waste container away from incompatible materials,
particularly strong oxidizing agents, acids, and bases.[4]

o Ensure the container is kept closed at all times except when adding waste.[6]

o Secondary Containment: Place the waste container in a secondary containment bin or tray to
prevent the spread of material in case of a leak.

Decision-Making Workflow for Cyclopentyl
Hexanoate Disposal
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The following diagram illustrates the logical flow for managing cyclopentyl hexanoate waste
from generation to disposal.

Cyclopentyl Hexanoate Waste Generated

l

Yes

Segregate and label with all
components and percentages
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Caption: Decision workflow for the safe disposal of cyclopentyl hexanoate.

Disposal of Contaminated Materials

o Grossly Contaminated Labware: If feasible, decontaminate grossly contaminated glassware
by rinsing with a small amount of a suitable solvent (e.g., ethanol or acetone) and collecting
the rinsate as hazardous waste.[7] The cleaned glassware can then be washed and reused
or disposed of as regular laboratory glass waste.

o Empty Containers: Triple-rinse empty cyclopentyl hexanoate containers with a suitable
solvent.[6] Collect the rinsate as hazardous waste. After triple-rinsing, the container may be
disposed of in the normal trash, though institutional policies may vary.[6]

Environmental Considerations and Waste
Minimization
While specific ecotoxicity data for cyclopentyl hexanoate is not readily available, esters as a

class can be harmful to aquatic life. Therefore, it is imperative that cyclopentyl hexanoate is
not disposed of down the drain or in the regular trash.[6]

To minimize waste generation:
o Purchase only the quantity of cyclopentyl hexanoate required for your experiments.

« If you have surplus, unadulterated cyclopentyl hexanoate, check if other laboratories within
your institution can use it.[7]

Regulatory Framework

The disposal of chemical waste is regulated by federal and state laws. In the United States, the
Resource Conservation and Recovery Act (RCRA) provides the framework for "cradle-to-grave"
management of hazardous waste.[5] Your institution's Environmental Health and Safety (EHS)
office is your primary resource for ensuring compliance with all applicable regulations.
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By adhering to these scientifically grounded procedures, you contribute to a culture of safety
and environmental stewardship within your laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cyclopentyl hexanoate | C11H2002 | CID 221650 - PubChem [pubchem.ncbi.nim.nih.gov]

2. 540-07-8 CAS MSDS (PENTYL HEXANOATE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

» 3. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

e 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

» 5. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
e 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
e 7. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

 To cite this document: BenchChem. [Understanding the Compound: Cyclopentyl Hexanoate
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8742183#cyclopentyl-hexanoate-proper-disposal-
procedures]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8742183?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl-hexanoate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6167174.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6167174.aspx
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b8742183#cyclopentyl-hexanoate-proper-disposal-procedures
https://www.benchchem.com/product/b8742183#cyclopentyl-hexanoate-proper-disposal-procedures
https://www.benchchem.com/product/b8742183#cyclopentyl-hexanoate-proper-disposal-procedures
https://www.benchchem.com/product/b8742183#cyclopentyl-hexanoate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8742183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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